Cas no 919994-88-0 (Ethyl 3-chloro-5-cyanonaphthalene-2-carboxylate)

• Product Name: Ethyl 3-chloro-5-cyanonaphthalene-2-carboxylate
• CAS No: 919994-88-0
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 760302
• Update Time: 2023-08-03

Ethyl 3-chloro-5-cyanonaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-chloro-5-cyano-, ethyl ester
• ethyl 3-chloro-5-cyanonaphthalene-2-carboxylate
• Ethyl 3-chloro-5-cyanonaphthalene-2-carboxylate

• Inchi： 1S/C14H10ClNO2/c1-2-18-14(17)12-6-9-4-3-5-10(8-16)11(9)7-13(12)15/h3-7H,2H2,1H3
• InChI Key： ZYPVJDNIRNIIEC-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C#N)=CC=CC=2C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Topological Polar Surface Area: 50.1